Cas no 175136-42-2 ((7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(p-tolyl)methanone)

• Product Name: (7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(p-tolyl)methanone
• CAS No: 175136-42-2
• MF: C₁₆H₁₃BrO₃
• MW: 333.176624059677
• CID: 134325
• PubChem ID: 678322
• Update Time: 2025-04-19

(7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(p-tolyl)methanone Chemical and Physical Properties

Names and Identifiers

• (7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(p-tolyl)methanone
• (6-bromo-2,3-dihydro-1,4-benzodioxin-7-yl)-(4-methylphenyl)methanone
• (7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)(4-methylphenyl)methanone
• Methanone,(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)(4-methylphenyl)-
• HMS547P16
• 4,5-ETHYLENEDIOXY-2-(4-METHYLBENZOYL)BROMOBENZENE
• (7-Bromo-2,3-dihydro-1,4-benzodioxine-6-yl)-(4-methylphenyl)methanone
• Methanone, (7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)(4-methylphenyl)-
• Maybridge1_002282
• DTXSID40350410
• MFCD00218918
• AKOS003592523
• 175136-42-2
• FT-0604845
• Oprea1_029360

• Inchi： 1S/C16H13BrO3/c1-10-2-4-11(5-3-10)16(18)12-8-14-15(9-13(12)17)20-7-6-19-14/h2-5,8-9H,6-7H2,1H3
• InChI Key： ZZAIOXCUIJOSQO-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C(C1C=CC(C)=CC=1)=O)OCCO2

Computed Properties

• Exact Mass: 332.00500
• Monoisotopic Mass: 332.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.75970

(7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(p-tolyl)methanone Security Information

• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25